Cas no 26531-91-9 ([(4Ar,6R,7R,8S,8aS)-7-benzoyloxy-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] benzoate)

• Product Name: [(4Ar,6R,7R,8S,8aS)-7-benzoyloxy-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] benzoate
• CAS No: 26531-91-9
• MF: C₃₄H₃₀O₈
• MW: 566.597210407257
• CID: 2661724
• Update Time: 2023-08-06

[(4Ar,6R,7R,8S,8aS)-7-benzoyloxy-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] benzoate Chemical and Physical Properties

Names and Identifiers

• Benzyl 4-O,6-O-benzylidene-β-D-galactopyranoside dibenzoate
• Benzyl 4-O,6-O-benzylidene-beta-D-galactopyranoside dibenzoate
• [(4Ar,6R,7R,8S,8aS)-7-benzoyloxy-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]d
• [(4Ar,6R,7R,8S,8aS)-7-benzoyloxy-2-phenyl-6-phenylmethoxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-8-yl] benzoate

• Inchi： 1S/C34H30O8/c35-31(24-15-7-2-8-16-24)40-29-28-27(22-38-33(42-28)26-19-11-4-12-20-26)39-34(37-21-23-13-5-1-6-14-23)30(29)41-32(36)25-17-9-3-10-18-25/h1-20,27-30,33-34H,21-22H2/t27-,28+,29+,30-,33?,34-/m1/s1
• InChI Key： SRGNYLYXDBIGBC-FAUCOXHFSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]2[C@H]1COC(C1C=CC=CC=1)O2)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 856
• Topological Polar Surface Area: 89.5